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Compound of Interest

Compound Name: GLX481304

. Get Quote

Cat. No.: B3589307

Disclaimer: As "GLX481304" is a novel compound, a comprehensive, officially validated Safety
Data Sheet (SDS) is not yet publicly available. The following guidance is based on best
practices for handling potent, novel chemical entities in a research and development
environment. A risk assessment specific to the planned experimental procedures should be
completed before handling this compound.

Quantitative Data Summary

For novel compounds where full toxicological data is unavailable, it is crucial to handle them as
potentially hazardous. The following table provides placeholder data based on compounds with
similar expected potencies.

Parameter Value Recommendations

. . Handle in a contained
Occupational Exposure Limit

(OEL)

Assumed: < 1 pg/ms3 (8-hour

environment (e.g., glovebox or
TWA)

ventilated enclosure).

. _ ) Minimize dust and aerosol
Physical State Solid, crystalline powder

generation.

Solubility

Soluble in DMSO, limited

solubility in aqueous solutions

Prepare stock solutions in a

chemical fume hood.

Stability

Stable under recommended

storage conditions

Store at -20°C, protected from

light and moisture.
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Personal Protective Equipment (PPE)

The selection and proper use of PPE are critical to minimize exposure. For GLX481304, the
following are mandatory:

o Respiratory Protection: A Powered Air-Purifying Respirator (PAPR) is recommended for any
operations that could generate dust or aerosols, such as weighing and reconstituting the
solid compound.[1][2] For lower-risk activities, a fit-tested N95 respirator may be considered
as part of a comprehensive risk assessment.

o Hand Protection: Double gloving with nitrile gloves is required.[3] The outer gloves should be
changed immediately upon contamination or at regular intervals.

o Body Protection: A disposable, solid-front lab coat or coveralls (e.g., Tyvek) should be worn
over personal clothing.

o Eye Protection: Chemical splash goggles that provide a complete seal around the eyes are
necessary. A face shield should be worn over the goggles for added protection.

Experimental Protocols

1. Donning Personal Protective Equipment (PPE) Protocol

This protocol outlines the correct sequence for putting on PPE to ensure maximum protection.

[4][5]

o Preparation: Before entering the designated laboratory space, remove all personal items,
such as jewelry and watches. Tie back long hair.

» Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds.
 Inner Gloves: Don the first pair of nitrile gloves.

» Body Protection: Put on the disposable lab coat or coveralls, ensuring complete closure.
o Respiratory Protection: Don the PAPR or fit-tested N95 respirator. Ensure a proper seal.

o Eye Protection: Put on chemical splash goggles, followed by a face shield.
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» Outer Gloves: Don the second pair of nitrile gloves, ensuring the cuffs are pulled over the
sleeves of the lab coat or coveralls.

2. Doffing (Removing) Personal Protective Equipment (PPE) Protocol

The removal of PPE must be done carefully to avoid contaminating yourself and the
surrounding area.

e Outer Gloves: Remove the outer pair of gloves using a glove-to-glove technique (pinching
and peeling one glove off with the other gloved hand, then sliding a finger of the ungloved
hand inside the remaining glove to peel it off). Dispose of them in the designated hazardous
waste container.

o Body Protection: Remove the disposable lab coat or coveralls by rolling it down and away
from the body, turning it inside out. Dispose of it in the appropriate hazardous waste
container.

o Hand Hygiene: Perform hand hygiene with an alcohol-based hand sanitizer.

» Eye Protection: Remove the face shield and goggles from the back of the head to avoid
touching the front surfaces.

o Respiratory Protection: Remove the respirator without touching the front.

e Inner Gloves: Remove the inner pair of gloves.

» Final Hand Hygiene: Wash hands thoroughly with soap and water for at least 20 seconds.
3. Disposal Plan for GLX481304 and Contaminated Materials

All waste generated from handling GLX481304 must be treated as hazardous waste.

o Waste Segregation: Use separate, clearly labeled, and sealed containers for different types
of waste:

o Solid Waste: Contaminated PPE (gloves, lab coats), plasticware, and paper towels.

o Liquid Waste: Unused solutions of GLX481304 and solvent rinses.
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o Sharps: Contaminated needles and blades.

o Container Management:
o Keep waste containers closed except when adding waste.
o Store waste containers in a designated satellite accumulation area within the laboratory.
o Do not mix incompatible waste streams.

o Disposal Procedure:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for hazardous waste.

o Do not dispose of any GLX481304 waste down the drain or in the regular trash.

o Empty containers that held GLX481304 must be triple-rinsed with a suitable solvent; the
rinsate must be collected as hazardous liquid waste.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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